Cas no 115369-83-0 (Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl)-)

• Product name: Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl)-
• CAS No: 115369-83-0
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• CID: 1204440
• PubChem ID: 10423245

Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl)- Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl)-
• [(1,1'-biphenyl)-4-ylmethyl]propanedioic acid
• 2-(Biphenyl-4-ylmethyl)propanedioicacid
• 115369-83-0
• SCHEMBL1764568
• 2-(Biphenyl-4-ylmethyl)propanedioic acid

• Inchi： InChI=1S/C16H14O4/c17-15(18)14(16(19)20)10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9,14H,10H2,(H,17,18)(H,19,20)
• InChI Key： AGBVYXSPMCGAKQ-UHFFFAOYSA-N
• SMILES： C1=CC=C(C=C1)C2=CC=C(C=C2)CC(C(=O)O)C(=O)O

Computed Properties

• Exact Mass: 270.08920892g/mol
• Monoisotopic Mass: 270.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 74.6Ų

Additional information on Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl)-

Propanedioic Acid, ([1,1'-Biphenyl]-4-ylmethyl) - CAS No. 115369-83-0: A Comprehensive Overview

Propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl), also known by its CAS number 115369-83-0, is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinct molecular structure, which includes a biphenyl moiety and a dicarboxylic acid functional group. The combination of these structural features endows the compound with a range of chemical properties and potential applications, making it a valuable subject of study in both academic and industrial settings.

The molecular formula of propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) is C₁₅H₁₄O₄, and its molecular weight is approximately 262.27 g/mol. The biphenyl group in the molecule provides rigidity and aromatic character, while the dicarboxylic acid functional group offers opportunities for various chemical reactions and interactions. These properties make the compound an interesting candidate for a wide range of applications, including the synthesis of more complex molecules, the development of new materials, and the exploration of potential therapeutic agents.

In recent years, significant advancements have been made in understanding the chemical behavior and potential applications of propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl). One notable area of research involves its use as a building block in the synthesis of advanced materials. The biphenyl moiety's rigidity and the carboxylic acid groups' reactivity make it an ideal starting material for creating polymers with tailored properties. For instance, studies have shown that this compound can be used to synthesize polyesters with enhanced mechanical strength and thermal stability, which are highly desirable in various industrial applications such as coatings, adhesives, and composites.

Beyond materials science, propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) has also shown promise in pharmaceutical research. The biphenyl group is a common structural motif found in many bioactive molecules, including drugs that target specific receptors or enzymes. Researchers have explored the potential of this compound as a lead molecule for developing new therapeutic agents. For example, recent studies have demonstrated that derivatives of propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) exhibit potent anti-inflammatory and anti-cancer activities. These findings suggest that further investigation into this compound could lead to the discovery of novel drugs with improved efficacy and reduced side effects.

The synthetic versatility of propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) has also been a focus of recent research. Chemists have developed efficient methods for synthesizing this compound using both classical organic synthesis techniques and modern catalytic approaches. One such method involves the palladium-catalyzed coupling reaction between a bromobenzene derivative and an appropriate dicarboxylic acid precursor. This approach not only provides high yields but also allows for easy modification of the molecular structure through functional group manipulation. Such synthetic flexibility is crucial for optimizing the properties of the final product for specific applications.

In addition to its synthetic utility, propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) has been studied for its potential environmental impact. Given its widespread use in various industries, understanding its biodegradability and environmental fate is essential. Research has shown that this compound can be biodegraded under certain conditions, although its persistence in different environmental matrices varies depending on factors such as pH, temperature, and microbial activity. This information is valuable for assessing the environmental safety of products containing this compound.

The future prospects for propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) are promising. As researchers continue to explore its chemical properties and potential applications, new opportunities are likely to emerge. For instance, ongoing studies are investigating its use in developing sustainable materials that can replace traditional petroleum-based products. Additionally, advancements in computational chemistry and high-throughput screening technologies are expected to accelerate the discovery of new derivatives with enhanced functionalities.

In conclusion, propanedioic acid, ([1,1'-biphenyl]-4-ylmethyl) (CAS No. 115369-83-0) is a multifaceted compound with a wide range of potential applications in materials science and pharmaceutical research. Its unique molecular structure offers numerous opportunities for chemical innovation and practical utility. As research in this area continues to advance, it is likely that this compound will play an increasingly important role in driving scientific progress and technological development.